
A Comprehensive Technical Guide to the
Physicochemical Properties of Sodium 4-

Acetamidobenzenesulfinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Sodium 4-

Acetamidobenzenesulfinate

Cat. No.: B140663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 4-acetamidobenzenesulfinate, a sulfinic acid salt, serves as a key intermediate in

various chemical syntheses. This technical guide provides a detailed overview of its

physicochemical properties, offering crucial data for researchers and professionals in drug

development and chemical manufacturing. This document compiles available experimental and

computed data, outlines relevant experimental protocols, and presents a visual representation

of its synthesis workflow.

Physicochemical Properties
The following table summarizes the known physicochemical properties of Sodium 4-
Acetamidobenzenesulfinate. It is important to note that while some experimental data is

available, many properties are derived from computational models.
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Property Value Data Type Reference(s)

IUPAC Name

sodium;4-

acetamidobenzenesulf

inate

- [1]

CAS Number 15898-43-8 - [1][2]

Molecular Formula C₈H₈NNaO₃S - [1][3]

Molecular Weight 221.21 g/mol Computed [1]

Appearance
White to Off-White

Solid
Experimental [2][3]

Melting Point >270 °C Experimental [2][3][4]

Boiling Point Not available -

Solubility

Slightly soluble in

DMSO, Methanol, and

Water

Experimental [2][3][4]

pKa (of parent acid)

Not experimentally

determined. Prediction

for the structurally

related 4-

Acetamidobenzenesul

fonamide is 9.88 ±

0.12.

Predicted (for related

compound)
[5]

Stability Very Hygroscopic Experimental [2][4]

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to robust scientific research.

The following sections provide methodologies for the synthesis of Sodium 4-
Acetamidobenzenesulfinate and a general procedure for determining aqueous solubility,

which can be adapted for this compound.

Synthesis of Sodium 4-Acetamidobenzenesulfinate
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This protocol is adapted from a general procedure for the synthesis of sodium arylsulfinates.[6]

[7]

Materials:

4-Acetamidobenzenesulfonyl chloride

Sodium sulfite (Na₂SO₃)

Sodium bicarbonate (NaHCO₃)

Distilled water

Ethanol

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

acetamidobenzenesulfonyl chloride (10.0 mmol, 1.0 equivalent) in 30 mL of distilled water.

To this solution, add sodium sulfite (16.0 mmol, 1.6 equivalents) and sodium bicarbonate

(16.0 mmol, 1.6 equivalents).[7]

Heat the reaction mixture to reflux (approximately 80-100 °C) and maintain stirring for 3-4

hours.[6][7]

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the water in vacuo using a rotary evaporator.

To the resulting white residue, add 25 mL of ethanol and heat the suspension for 10 minutes.

[7]

Cool the suspension and filter the solid product.

The filtrate can be concentrated to yield the desired sodium 4-acetamidobenzenesulfinate.

For higher purity, recrystallization from ethanol may be performed.[7]
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Dry the final product under vacuum.

Determination of Aqueous Solubility (Shake-Flask
Method)
As specific quantitative solubility data is not readily available, the following is a general but

widely accepted protocol for determining the equilibrium solubility of a compound in an

aqueous medium.

Materials:

Sodium 4-Acetamidobenzenesulfinate

Purified water (or other aqueous buffers as required)

Shake-flask apparatus or orbital shaker with temperature control

Analytical balance

Filtration device (e.g., 0.45 µm syringe filter)

A suitable analytical method for quantification (e.g., HPLC-UV, UV-Vis spectrophotometry)

Procedure:

Add an excess amount of Sodium 4-Acetamidobenzenesulfinate to a known volume of

purified water in a sealed flask. The excess solid should be clearly visible.

Place the flask in a shaker with the temperature maintained at a constant, specified value

(e.g., 25 °C or 37 °C).

Agitate the flask at a constant speed for a predetermined period (e.g., 24, 48, or 72 hours) to

ensure equilibrium is reached.

Periodically, and at the end of the equilibration period, cease agitation and allow the

undissolved solid to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b140663?utm_src=pdf-body
https://www.benchchem.com/product/b140663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately filter the sample through a 0.45 µm filter to remove any remaining undissolved

solid.

Quantify the concentration of Sodium 4-Acetamidobenzenesulfinate in the filtrate using a

validated analytical method.

The experiment should be repeated until consecutive measurements show no significant

change in concentration, indicating that equilibrium has been reached.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Sodium 4-
Acetamidobenzenesulfinate from 4-acetamidobenzenesulfonyl chloride.

Sodium Sulfite
Sodium Bicarbonate

Water

Reaction Mixture

4-Acetamidobenzenesulfonyl
Chloride

Reflux (3-4h) Workup Evaporation
of Water

Ethanol Addition
& Filtration Sodium 4-Acetamidobenzenesulfinate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Sodium 4-Acetamidobenzenesulfinate.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Sodium 4-Acetamidobenzenesulfinate. While key data points have been summarized, the

lack of extensive experimental data highlights an area for further research. The provided

synthesis and analytical protocols offer a starting point for researchers to produce and

characterize this compound in their own laboratories. As with any chemical substance,

especially in the context of drug development, further detailed experimental characterization is

recommended to build a comprehensive profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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